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Cat. No.: B079125 Get Quote

Abstract & Introduction
Tributylhexadecylphosphonium bromide (TBHDPB) is a quaternary phosphonium salt

featuring a lipophilic C16 alkyl chain and a bulky tributylphosphonium head group.[1] Unlike its

ammonium analog (CTAB), the phosphonium cation possesses a larger ionic radius and more

delocalized positive charge, conferring unique properties:

Mitochondrial Targeting: The delocalized cation facilitates passage through the mitochondrial

inner membrane potential (

).

Phase Transfer Catalysis (PTC): It acts as a highly efficient catalyst for nucleophilic

substitutions in biphasic systems, often outperforming ammonium salts due to higher thermal

stability.[1]

Surfactancy: It functions as a cationic surfactant with distinct self-assembly properties.[1]

This guide details the preparation of TBHDPB solutions for biological assays (mitochondrial

targeting) and synthetic chemistry (PTC), ensuring reproducibility and stability.
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Physicochemical Profile
Understanding the fundamental properties of the solid salt is a prerequisite for accurate

solution preparation.

Property Data Notes

Chemical Name
Tributylhexadecylphosphonium

bromide
Abbr: TBHDPB,

CAS Number 14937-45-2

Molecular Weight 507.65 g/mol
High MW compared to

ammonium analogs.[1]

Appearance White to off-white solid Low melting point (56-58°C).[1]

Solubility (Organic)
High (DCM, Chloroform,

DMSO, Ethanol)
Preferred for stock solutions.[1]

Solubility (Aqueous) Low / Micellar

Forms micelles at low

concentrations; sparingly

soluble.[1]

Hygroscopicity High
Absorbs atmospheric moisture

rapidly.[1]

Critical Handling & Safety
Safety Warning: TBHDPB is a mitochondrial toxin at high concentrations and a skin/eye irritant.

[1] Always wear nitrile gloves, safety goggles, and a lab coat.

Hygroscopicity Management: The primary source of error in TBHDPB concentration is water

weight. The solid salt is hygroscopic.

Storage: Store under inert gas (Nitrogen/Argon) in a desiccator.

Weighing: Allow the container to equilibrate to room temperature before opening to prevent

condensation. Weigh quickly or use a closed weighing vessel.
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Protocol A: Biological Stock Solution (DMSO)
Application: Mitochondrial targeting assays, cell viability studies, drug delivery.[1] Rationale:

DMSO is the gold standard solvent for lipophilic cations because it ensures complete

solubilization, is miscible with aqueous culture media, and prevents premature micelle

formation during storage.

Materials
TBHDPB Solid (stored desiccated)[1]

Dimethyl Sulfoxide (DMSO), Anhydrous (

99.9%, Cell Culture Grade)[1]

Vortex mixer[1]

0.22 µm PTFE or Nylon Syringe Filter (Do NOT use Cellulose Acetate, as it may bind the

cationic lipid).

Procedure
Calculation: Determine the mass required for a 10 mM stock solution.

Example: To prepare 10 mL of 10 mM solution:

Weighing: Weigh ~51 mg of TBHDPB into a sterile 15 mL polypropylene tube. Record the

exact mass.

Solvation: Add the calculated volume of DMSO to achieve exactly 10 mM.

Correction: If you weighed 52.0 mg, add:

DMSO.[1]

Mixing: Vortex vigorously for 30-60 seconds. The solution should be crystal clear and

colorless.

Sterilization: Filter the solution through a 0.22 µm PTFE syringe filter into a sterile cryovial.
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Storage: Aliquot into small volumes (e.g., 100 µL) to avoid freeze-thaw cycles. Store at

-20°C. Stable for 6 months.

Protocol B: Phase Transfer Catalyst Solution
(Organic)
Application: Nucleophilic substitutions (

), alkylations in biphasic systems (Organic/Aqueous).[1] Rationale: In PTC, the catalyst must be
soluble in the organic phase to ferry the anion. Dichloromethane (DCM) or Toluene are
standard.[1]

Procedure
Solvent Selection: Choose a solvent compatible with your reaction (e.g., DCM, Toluene,

Chlorobenzene).[1]

Concentration: Typical PTC loading is 1–5 mol% relative to the limiting reagent.[1]

Preparation:

Weigh the required amount of TBHDPB directly into the reaction vessel or a separate

glass vial.

Add the organic solvent.[2]

Sonicate for 1 minute if the solid is chunky (the low melting point aids rapid dissolution).

Application: Add this organic solution to the biphasic reaction mixture.

Note: TBHDPB is thermally stable up to ~150°C, making it superior to ammonium salts for

high-temperature reactions (e.g., in Toluene/Xylene).[1]

Protocol C: Aqueous/Micellar Solution
Application: Surfactant studies, nanoparticle synthesis.[1] Rationale: TBHDPB has a bulky

hydrophobic tail and head.[1] Its solubility in pure water is limited by the Critical Micelle
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Concentration (CMC). The tributyl head group is more hydrophobic than the trimethyl group of

CTAB, likely lowering the CMC (CTAB CMC

0.9 mM) and increasing the Krafft temperature.

Procedure
Target Concentration: Do not attempt to make high-concentration aqueous stocks (e.g., >50

mM) without heating, as the solution may gel or precipitate.

Heating: Pre-warm Deionized (DI) water to 40-50°C.

Dissolution: Add solid TBHDPB to the warm water.

Stirring: Stir magnetically for 15-30 minutes.

Cooling: Allow to cool to room temperature. Inspect for turbidity.

Clear: Solution is stable (likely micellar or monomeric).[1]

Turbid/Precipitate: Concentration exceeds solubility limit at RT.[1] Re-heat or add a co-

solvent (e.g., 5% Ethanol).[1]

Decision Logic & Workflow
The following diagram illustrates the decision process for solvent selection and preparation.
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Figure 1: Decision tree for TBHDPB solution preparation based on downstream application.

Quality Control (Self-Validation)
To ensure the integrity of your solution, perform these checks:

Visual Clarity: The DMSO stock must be absolutely clear.[1] Any cloudiness indicates

moisture contamination or saturation.[1]

Precipitation upon Dilution (Bio): When diluting the DMSO stock into aqueous culture media

(e.g., 1:1000 dilution), a momentary turbidity may occur, but it should disperse rapidly.[1] If

distinct crystals form, the concentration is too high for the media formulation.

NMR Verification (Synthesis): For rigorous QC, a

P NMR in

should show a single sharp peak (typically

30-35 ppm range for tetraalkylphosphoniums), confirming the salt has not degraded to
phosphine oxide (which would appear significantly downfield).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Hexadecyltributylphosphonium bromide | C28H60P.Br | CID 84716 - PubChem
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2. uspnf.com [uspnf.com]

3. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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